Ethyl 2,6-dimethyl-3-(propan-2-yl)benzoate

• CAS No.: 86246-79-9
• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol
• IUPAC Name: ethyl 2,6-dimethyl-3-propan-2-ylbenzoate
• InChI: InChI=1S/C14H20O2/c1-6-16-14(15)13-10(4)7-8-12(9(2)3)11(13)5/h7-9H,6H2,1-5H3
• InChI Key: NMAPFVQJBKPXTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1C)C(C)C)C

Description

Ethyl 2,6-dimethyl-3-(propan-2-yl)benzoate is a useful research compound. Its molecular formula is C14H20O2 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Morpholine (13.34 g), isovaleraldehyde (13.18 g), p-toluenesulfonic acid (0.2 g), and toluene (300 ml) were combined and heated at reflux using a Soxhlet extractor with magnesium sulfate to remove any water produced. After three hours the Soxhlet extractor was replaced with a condenser, and ethyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate (30 g) was added. The reaction mixture was heated under reflux for approximately 64 hours. The solvent was evaporated, and the resultant oil was distilled to give 11.1 g of crude product which was chromatographed to yield ethyl 2,6-dimethyl-3-(1-methylethyl)benzoate (2.8 g).